Cas no 66595-77-5 (1,1''-[(4-chlorophenyl)methanediyl]dinaphthalen-2-ol)

• Product Name: 1,1''-[(4-chlorophenyl)methanediyl]dinaphthalen-2-ol
• CAS No: 66595-77-5
• MF: C₂₇H₁₉ClO₂
• MW: 410.891566514969
• CID: 964250
• PubChem ID: 47966
• Update Time: 2025-08-05

1,1''-[(4-chlorophenyl)methanediyl]dinaphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1''-[(4-chlorophenyl)methanediyl]dinaphthalen-2-ol
• 1-[(4-chlorophenyl)-(2-hydroxynaphthalen-1-yl)methyl]naphthalen-2-ol
• 4-chlorophenyl-bis(2-hydroxy-1-naphthyl)methane
• (4-chloro-phenyl)-bis-(2-hydroxy-[1]naphthyl)-methane
• (4-Chlor-phenyl)-bis-(2-hydroxy-[1]naphthyl)-methan
• 1,1'-((p-Chlorophenyl)methylene)bis(naphthol)
• 1,1'-(4-chlorobenzylidene)di(2-naphthol)
• 1-[(4-chlorophenyl)(2-hydroxynaphthalen-1-yl)methyl]naphthalen-2-ol
• 2-NAPHTHOL, 1,1'-((p-CHLOROPHENYL)METHYLENE)BIS-
• AC1L2J3R
• BRN 2340497
• CTK5C4932
• NSC363003
• AKOS024319339
• NSC-363003
• DTXSID00216760
• CHEMBL1978575
• NSC 363003
• NCI60_003319
• 66595-77-5
• SCHEMBL17787304
• 3-06-00-05985 (Beilstein Handbook Reference)
• DS-000286
• 2-Naphthol, 1,1-((p-chlorophenyl)methylene)bis-

• Inchi： 1S/C27H19ClO2/c28-20-13-9-19(10-14-20)25(26-21-7-3-1-5-17(21)11-15-23(26)29)27-22-8-4-2-6-18(22)12-16-24(27)30/h1-16,25,29-30H
• InChI Key： LQWQJJSAUKFOOO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1=C(C=CC2C=CC=CC1=2)O)C1=C(C=CC2C=CC=CC1=2)O

Computed Properties

• Exact Mass: 410.10747
• Monoisotopic Mass: 410.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2
• XLogP3: 7.7

Experimental Properties

• Density: 1.326
• Boiling Point: 627.2°C at 760 mmHg
• Flash Point: 333.1°C
• Refractive Index: 1.735
• PSA: 40.46
• LogP: 7.23780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 1,1''-[(4-chlorophenyl)methanediyl]dinaphthalen-2-ol

Introduction to 1,1''-[(4-chlorophenyl)methanediyl]dinaphthalen-2-ol (CAS No. 66595-77-5)

1,1''-[(4-chlorophenyl)methanediyl]dinaphthalen-2-ol (CAS No. 66595-77-5) is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of dinaphthol derivatives, which have garnered significant attention in the fields of materials science and organic electronics due to their unique electronic properties and potential applications in advanced materials. The molecule consists of two naphthol groups connected by a methanediyl bridge substituted with a 4-chlorophenyl group, which introduces additional functionality and modulates the electronic characteristics of the compound.

The synthesis of 1,1''-[(4-chlorophenyl)methanediyl]dinaphthalen-2-ol typically involves multi-step organic reactions, including nucleophilic substitutions, coupling reactions, and oxidation processes. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have enabled more efficient and scalable syntheses of such complex molecules. For instance, the use of palladium-catalyzed Stille coupling reaction or Suzuki coupling reaction has been reported in the literature as effective strategies for constructing the dinaphthol backbone with high precision.

One of the most notable features of this compound is its ability to form self-assembled monolayers (SAMs) on various substrates, which is a critical property for applications in surface chemistry and nanotechnology. The self-assembled monolayers formed by 1,1''-[(4-chlorophenyl)methanediyl]dinaphthalen-2-ol exhibit excellent stability and order, making them suitable for use in biosensors, corrosion protection, and as templates for nanostructured materials. Recent studies have demonstrated that the incorporation of chlorine substituents enhances the SAM formation kinetics and improves the thermal stability of these structures.

In terms of electronic properties, 1,1''-[(4-chlorophenyl)methanediyl]dinaphthalen-2-ol exhibits a combination of donor and acceptor functionalities due to the presence of hydroxyl groups on the naphthol units and the electron-withdrawing chlorine substituent. This dual functionality makes it an attractive candidate for use in organic photovoltaics (OPVs) and organic light-emitting diodes (OLEDs). Researchers have explored its potential as an electron transport layer (ETL) material in OLED devices, where it has shown promising performance in terms of charge transport efficiency and device stability.

The optical properties of this compound are also worth mentioning. The extended conjugation within the dinaphthol framework gives rise to strong absorption bands in the visible region, which can be tuned by modifying the substituents on the aromatic rings. Recent spectroscopic studies have revealed that the UV-vis absorption spectrum of 1,1''-[(4-chlorophenyl)methanediyl]dinaphthalen-2-ol is highly sensitive to environmental factors such as temperature and solvent polarity, making it a potential candidate for use in chemical sensing applications.

From a materials science perspective, 1,1''-[(4-chlorophenyl)methanediyl]dinaphthalen-2-ol has been investigated for its role in creating low-dimensional nanostructures. For example, it has been used as a building block for constructing one-dimensional nanoribbons and two-dimensional supramolecular networks through π–π interactions and hydrogen bonding. These nanostructures hold great promise for applications in flexible electronics and energy storage devices.

In conclusion, 1,1'' - [(4-chlorophenyl) methanediyl] dinaphthalen - 2 - ol (CAS No. 66595 - 77 - 5) is a versatile compound with a wide range of potential applications in organic electronics, surface chemistry, and nanotechnology. Its unique combination of electronic properties, self-assembling capabilities, and tunable functionality makes it an important subject of ongoing research. As new synthetic methods and characterization techniques continue to emerge, we can expect further advancements in our understanding and utilization of this fascinating molecule.